Cas no 81417-51-8 (3-methylthiophene-2-sulfonamide)

• Product Name: 3-methylthiophene-2-sulfonamide
• CAS No: 81417-51-8
• MF: C₅H₇NO₂S₂
• MW: 177.24457859993
• MDL: MFCD18817151
• CID: 732296
• PubChem ID: 341083
• Update Time: 2025-04-19

3-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide,3-methyl-
• 2-Thiophenesulfonamide,3-methyl-(9CI)
• 3-methylthiophene-2-sulfonamide
• EN300-208181
• 3-Methyl-2-thiophenesulfonamide #
• 81417-51-8
• NSC-372540
• DTXSID00321267
• Z1160860529
• SCHEMBL2068726
• F8883-5229
• AKOS013154385
• NSC372540
• 3-methyl-thiophene-2-sulfonamide
• 3-Methyl-2-thiophenesulfonamide
• 2-Thiophenesulfonamide, 3-methyl-
• DB-282706
• G53840

• MDL： MFCD18817151
• Inchi： 1S/C5H7NO2S2/c1-4-2-3-9-5(4)10(6,7)8/h2-3H,1H3,(H2,6,7,8)
• InChI Key： CCCDPFVJVPDYRU-UHFFFAOYSA-N
• SMILES： S(C1=C(C)C=CS1)(N)(=O)=O

Computed Properties

• Exact Mass: 176.992
• Monoisotopic Mass: 176.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• Density: 1.427
• Boiling Point: 345.3°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.591
• PSA: 96.78000
• LogP: 2.48500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides